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Compound of Interest

Compound Name: N-Butyl-N-ethylaniline

Cat. No.: B084774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of N-Butyl-N-ethylaniline
derivatives in the agrochemical sector, with a primary focus on their use as herbicides. It

includes comprehensive data on the efficacy of key derivatives, detailed experimental protocols

for their synthesis and biological evaluation, and visualizations of relevant chemical and

biological pathways.

Herbicidal Applications: The Case of Benfluralin
A prominent example of an N-Butyl-N-ethylaniline derivative in agrochemicals is Benfluralin.

Chemically known as N-butyl-N-ethyl-2,6-dinitro-4-(trifluoromethyl)aniline, Benfluralin is a

selective, pre-emergence herbicide used to control annual grasses and some broadleaf weeds

in a variety of crops.

Mechanism of Action
Benfluralin belongs to the dinitroaniline class of herbicides. Its primary mode of action is the

inhibition of microtubule assembly. By binding to tubulin, the protein subunit of microtubules,

Benfluralin disrupts the formation of the mitotic spindle apparatus, which is essential for cell

division. This ultimately inhibits root and shoot growth in germinating seeds, preventing weed

establishment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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